Cas no 1070977-99-9 (2-Amino-3-fluoro-5-iodo-benzoic acid)

• Product Name: 2-Amino-3-fluoro-5-iodo-benzoic acid
• CAS No: 1070977-99-9
• MF: C₇H₅FINO₂
• MW: 281.02
• CID: 5321507
• PubChem ID: 57731463
• Update Time: 2025-10-31

2-Amino-3-fluoro-5-iodo-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-5-iodo-benzoic acid
• EN300-4323005
• A1-41631
• G27745
• Z1416158392
• CBPFNZJEAXKSMI-UHFFFAOYSA-N
• 2-Amino-3-fluoro-5-iodobenzoicacid
• CS-0371738
• 1070977-99-9
• DB-422818
• 2-amino-3-fluoro-5-iodobenzoic acid
• SCHEMBL3564724

• Inchi： 1S/C7H5FINO2/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： CBPFNZJEAXKSMI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(I)=CC(F)=C1N

Computed Properties

• Exact Mass: 280.93490g/mol
• Monoisotopic Mass: 280.93490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-3-fluoro-5-iodo-benzoic acid

Comprehensive Overview of 2-Amino-3-fluoro-5-iodo-benzoic acid (CAS No. 1070977-99-9)

2-Amino-3-fluoro-5-iodo-benzoic acid (CAS No. 1070977-99-9) is a fluorinated and iodinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in the synthesis of biologically active molecules. Its fluoro and iodo substituents enhance its reactivity, making it valuable for cross-coupling reactions and drug discovery applications. Researchers are increasingly exploring its potential in targeted therapies and precision medicine, aligning with current trends in personalized healthcare.

The growing demand for halogenated aromatic compounds like 2-Amino-3-fluoro-5-iodo-benzoic acid is driven by their role in developing small-molecule inhibitors and imaging agents. With the rise of AI-driven drug design, this compound has been featured in computational studies predicting its binding affinity to specific enzyme targets. Its iodine atom also makes it suitable for radiolabeling, a technique critical in PET imaging and cancer diagnostics. These applications resonate with trending searches such as "fluorinated drug intermediates" and "iodo-compounds in medicine," highlighting its relevance in modern research.

From a synthetic chemistry perspective, 2-Amino-3-fluoro-5-iodo-benzoic acid is often utilized in palladium-catalyzed reactions, including Suzuki-Miyaura and Sonogashira couplings. Its electron-withdrawing groups facilitate regioselective modifications, a topic frequently queried in academic forums. Recent publications emphasize its role in constructing heterocyclic scaffolds, which are pivotal in antiviral and antibacterial drug development. This aligns with global interest in novel antimicrobial agents, particularly post-pandemic.

Environmental and regulatory considerations are also shaping the discourse around 2-Amino-3-fluoro-5-iodo-benzoic acid. As industries prioritize green chemistry, researchers are optimizing its synthesis to minimize waste and hazardous byproducts. Questions like "sustainable halogenation methods" or "eco-friendly benzoic acid derivatives" reflect this shift. Additionally, its stability under various pH conditions makes it a candidate for formulation studies, another hot topic in pharmaceutical technology.

In summary, 2-Amino-3-fluoro-5-iodo-benzoic acid (CAS No. 1070977-99-9) exemplifies the intersection of chemical innovation and biomedical advancement. Its multifaceted applications—from drug synthesis to diagnostic imaging—underscore its importance in contemporary science. As search trends evolve toward high-value intermediates and halogenated building blocks, this compound remains a focal point for both academic and industrial research.